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Compound of Interest

Compound Name: 9-Demethyl FR-901235

Cat. No.: B10822039

Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides a comprehensive, step-by-step guide for the safe and compliant

disposal of 9-Demethyl FR-901235. Adherence to these procedures is critical to ensure

personnel safety, environmental protection, and regulatory compliance. This guidance is based

on established protocols for handling hazardous chemical waste.

Hazard Identification and Risk Assessment
9-Demethyl FR-901235 is a chemical compound intended for research purposes. While a

specific Safety Data Sheet (SDS) detailing its disposal was not found in the public domain,

related compounds exhibit potential hazards. A safety data sheet for a similar compound

indicates potential reproductive toxicity and long-lasting harmful effects to aquatic life.[1]

Therefore, it is imperative to handle 9-Demethyl FR-901235 as a hazardous substance.

Key Hazards:

Potential for reproductive damage.[1]

Harmful to aquatic ecosystems with long-term effects.[1]
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Air and light sensitivity may be a factor to consider.[1]

Personal Protective Equipment (PPE) and Waste
Container Specifications
Proper selection and use of PPE and waste containers are the first line of defense against

chemical exposure and environmental contamination. All personnel handling 9-Demethyl FR-
901235 waste must use the following equipment and supplies.

Item Specification Rationale

Gloves
Nitrile or other chemically

resistant gloves.

To prevent skin contact with

the hazardous substance.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.

Primary Waste Container

A clearly labeled, leak-proof

container compatible with the

chemical waste. Reusing

empty, clean chemical bottles

is acceptable.[2]

To safely contain the waste at

the point of generation.

Secondary Containment
A larger, chemically resistant

bin or tray.

To contain any potential leaks

or spills from the primary

container.

Waste Label

"HAZARDOUS WASTE" tag

with the full chemical name

("9-Demethyl FR-901235"),

concentration, and date of

accumulation.

To clearly identify the contents

for proper handling and

disposal by environmental

health and safety personnel.

Step-by-Step Disposal Protocol
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The following procedure must be followed for the disposal of 9-Demethyl FR-901235. This

protocol is designed to be conducted within a designated Satellite Accumulation Area (SAA) in

the laboratory.

Step 1: Prepare the Waste Container

Select an appropriate, clean, and empty container that is compatible with 9-Demethyl FR-
901235. The container must have a secure, screw-top lid.

Affix a "HAZARDOUS WASTE" label to the container before adding any waste.

Place the labeled primary container within a secondary containment bin in a designated

chemical fume hood.

Step 2: Waste Collection

While wearing the appropriate PPE, carefully transfer the 9-Demethyl FR-901235 waste into

the prepared container.

Do not fill the container to more than 90% of its capacity to allow for expansion.

Securely close the container lid immediately after adding the waste. If a funnel is used, it

must be removed and the lid replaced.

Step 3: Storage and Segregation

Store the sealed waste container in the designated SAA.

Ensure that the waste is segregated from incompatible materials. While specific

incompatibilities for 9-Demethyl FR-901235 are not documented, as a general practice,

avoid storing with strong oxidizing agents, acids, or bases.

The SAA must be inspected weekly to check for leaks, proper labeling, and container

integrity.

Step 4: Arrange for Disposal
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Once the container is full (up to 90%), or if waste generation is complete, contact your

institution's Environmental Health and Safety (EH&S) department to arrange for pickup and

final disposal.

Provide EH&S with all necessary information regarding the waste, as indicated on the label.

Disposal must be conducted through an approved waste disposal plant.

Emergency Procedures
In the event of a spill or exposure, follow these immediate actions:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention from an

ophthalmologist.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water

and have them drink one or two glasses of water. Seek immediate medical attention.

Spill: For small spills, absorb the material with an inert, non-combustible absorbent (e.g.,

sand, vermiculite). Place the contaminated material into a sealed container for disposal. For

large spills, evacuate the area and contact EH&S immediately.

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 9-Demethyl FR-
901235.
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Caption: Workflow for the safe disposal of 9-Demethyl FR-901235.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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